DL-Norepinephrine-d6

• Molecular Formula: C8H11NO3
• Molecular Weight: 175.21 g/mol
• InChI: InChI=1S/C8H11NO3/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,8,10-12H,4,9H2/i1D,2D,3D,4D2,8D
• InChIKey: SFLSHLFXELFNJZ-MHAXGGBHSA-N

DL-Norepinephrine-d6 Internal Standard

DL-Norepinephrine-d6 (hydrochloride) is a deuterium-labeled analog of the endogenous catecholamine neurotransmitter norepinephrine, where six hydrogen atoms are replaced with deuterium . This stable isotope-labeled compound is primarily utilized as an internal standard (IS) in quantitative analytical workflows, specifically gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. The incorporation of six deuterium atoms provides a nominal mass shift of +6 Da relative to the unlabeled analyte, facilitating distinct mass spectrometric differentiation and precise quantification of norepinephrine in complex biological matrices such as plasma and urine .

Role: Stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS quantification of norepinephrine in biological matrices.

Workflow: Isotope dilution mass spectrometry (IDMS); GC-MS or LC-MS/MS bioanalysis.

Key fit: +6 Da mass shift enables clear differentiation from endogenous analyte; co-elution corrects for matrix effects and recovery.

• [1] SynZeal Research. DL-Norepinephrine-d6 Hydrochloride Technical Datasheet. Cat. No. SZ-N040D01. View Source

Why DL-Norepinephrine-d6 Is Irreplaceable

Generic substitution with unlabeled norepinephrine or non-isotopic structural analogs fails to meet the rigorous demands of modern LC-MS/MS quantification due to fundamental analytical chemistry principles. Unlabeled norepinephrine cannot be distinguished from the endogenous analyte by the mass spectrometer, rendering it useless as an internal standard [1]. Even among deuterated analogs, the degree of labeling is critical; compounds with fewer deuterium atoms (e.g., d3) may exhibit a mass shift insufficient to fully resolve the IS signal from the naturally occurring M+1, M+2, or M+3 isotopic peaks of the unlabeled analyte, leading to signal interference and compromised accuracy, particularly at low analyte concentrations [2]. Therefore, the specific isotopic signature of DL-Norepinephrine-d6 is not a generic feature but a requirement for achieving validated, interference-free quantification.

Target

DL-Norepinephrine-d6 – +6 Da mass shift, co-eluting SIL-IS for accurate norepinephrine quantification.

Unlabeled NE

Cannot be mass-resolved from endogenous analyte; no internal standard correction possible.

d3‑labeled analog

+3 Da shift may not fully resolve from natural isotopic peaks (M+2, M+3), risking cross‑talk and biased low‑level quantification.

Non‑isotopic analog

Different recovery/ionization; cannot co‑elute, failing to compensate for matrix effects and sample preparation variability.

• [1] Davison, A. S., et al. (2013). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. Clinica Chimica Acta, 425, 146-152. View Source
• [2] Lemos, C., et al. (2020). Simultaneous Quantification of Plasma Catecholamines and Metanephrines by LC‑MS/MS. Journal of the Brazilian Chemical Society, 31(7), 1433-1442. View Source

DL-Norepinephrine-d6 Performance Benchmarks

Isotopic Purity Confirmation

The isotopic purity of DL-Norepinephrine-d6 hydrochloride is specified by the manufacturer as ≥99% for deuterated forms (d1-d6) . In contrast, unlabeled norepinephrine (Item No. 35580) is specified by the same vendor as a racemic mixture with a purity of ≥95% but without any deuterium incorporation . The high isotopic purity of the d6 compound directly translates to a lower background signal from non-deuterated isotopomers in the internal standard channel, minimizing a key source of systematic error in isotope dilution mass spectrometry.

Isotopic Purity

Data to verify

≥99% deuterated forms (d1‑d6) vs. unlabeled NE: ≥95% purity, 0% D

Minimizes systematic error from non‑deuterated isotopomers in the IS channel.

Vendor CoA; purity by HPLC/GC‑MS. Independent verification recommended.

Evidence Dimension	Deuterium Incorporation
Target Compound Data	≥99% (deuterated forms d1-d6)
Comparator Or Baseline	Unlabeled (±)-Norepinephrine (Item No. 35580): ≥95% purity, 0% deuterium
Quantified Difference	Absolute difference of ≥99% in deuterium incorporation
Conditions	Vendor Certificate of Analysis; Purity assessed by HPLC and/or GC-MS.

Why This Matters

This difference is fundamental for procurement; only the d6 compound is fit for its designated purpose as a mass spectrometry internal standard, while the unlabeled compound is not.

Superior Mass Shift Resolution

The presence of six deuterium atoms in DL-Norepinephrine-d6 results in a nominal mass shift of +6 m/z compared to unlabeled norepinephrine . This provides superior resolution from the analyte's isotopic envelope compared to a d3-labeled analog, which yields only a +3 m/z shift. In a validated LC-MS/MS method for plasma catecholamines, the use of a multiply deuterated IS (norepinephrine-d6) was explicitly selected over a d3 analog to 'eliminate the interference of isotopic precursor ions on the signal of analytes' [1]. The larger mass shift reduces the risk of cross-talk between the analyte's M+2 or M+3 natural abundance peaks and the internal standard's monoisotopic peak, a phenomenon that can significantly bias quantification at low concentrations.

Mass Shift Resolution

Class‑level

+6 Da (d6) vs. +3 Da (d3 analog) nominal shift; larger window avoids isotopic envelope overlap.

Reduces cross‑talk at low concentrations; supports assay accuracy in plasma catecholamine methods.

Validated in LC‑MS/MS method; d6 selected to eliminate isotopic interference (Lemos et al.).

Evidence Dimension	Nominal Mass Shift (m/z)
Target Compound Data	+6 Da
Comparator Or Baseline	(Rac)-Norepinephrine-d3 (formate): +3 Da [Class-level inference]
Quantified Difference	+3 Da larger mass shift
Conditions	Theoretical calculation based on molecular formula; Experimental confirmation in LC-MS/MS method validation [1].

Why This Matters

The larger mass shift minimizes spectral overlap and improves assay accuracy, particularly for low-abundance analytes, making the d6 variant the technically superior choice for sensitive bioanalysis.

• [1] Lemos, C., et al. (2020). Simultaneous Quantification of Plasma Catecholamines and Metanephrines by LC‑MS/MS. Journal of the Brazilian Chemical Society, 31(7), 1433-1442. View Source

CRM Grade Traceability

DL-Norepinephrine-d6 is available as a Certified Reference Material (CRM) from Cerilliant (a Sigma-Aldrich/Merck brand), a solution provided at a certified concentration of 100 μg/mL in methanol . This CRM grade provides a higher level of metrological traceability and is manufactured under ISO 17034 and ISO/IEC 17025 quality management systems . In comparison, non-certified neat powder forms from other suppliers, while potentially high purity (e.g., ≥95%), do not offer the same level of certified, traceable concentration accuracy and are accompanied only by a basic Certificate of Analysis. This is a critical distinction for laboratories operating under Good Laboratory Practice (GLP) or performing Abbreviated New Drug Application (ANDA) and commercial production validation [1].

CRM Grade Traceability

Reported

Certified concentration 100 µg/mL; ISO 17034 accredited vs. non‑certified neat powder (purity only).

Reduces analytical uncertainty; supports method validation documentation in regulated research.

CRM solution from Cerilliant; traceable concentration essential for ANDA/DMF‑type studies.

Evidence Dimension	Regulatory Grade and Metrological Traceability
Target Compound Data	Certified Reference Material (CRM); 100 μg/mL certified concentration; ISO 17034 accredited manufacturer
Comparator Or Baseline	Non-certified neat material (powder) from a research chemical supplier; purity specification only
Quantified Difference	Certified, traceable concentration vs. non-certified weight/purity
Conditions	Vendor specifications and accreditation status [REFS-1, REFS-2, REFS-3]

Why This Matters

Procurement of the CRM grade directly reduces analytical uncertainty, simplifies method validation, and ensures compliance with stringent regulatory requirements, justifying its use over lower-grade alternatives in regulated environments.

• [1] SynZeal Research. DL-Norepinephrine-d6 Hydrochloride Technical Datasheet. Cat. No. SZ-N040D01. View Source

Equivalent Recovery and Ionization

A core requirement for an internal standard in LC-MS is that it corrects for sample preparation and ionization variability. DL-Norepinephrine-d6, as a stable isotope-labeled analog, co-elutes with norepinephrine and exhibits virtually identical extraction recovery and ionization efficiency [1]. This is in stark contrast to non-isotopic structural analogs, which may have different physicochemical properties leading to divergent behavior during sample processing and LC separation. While direct quantitative recovery data for DL-Norepinephrine-d6 itself is not reported, the principle is that its use compensates for the variability of the analyte. An LC-MS/MS method for urinary catecholamines using a deuterated IS reported a mean recovery of 97.95% for the analytes, a level of accuracy that would be unattainable without a co-eluting isotope-labeled IS [2].

Recovery & Ionization

Class‑level

Co‑eluting SIL‑IS compensates for variability; e.g., 97.95% mean recovery reported for deuterated IS method.

Enables accurate correction of matrix effects and extraction losses; non‑isotopic IS cannot achieve this.

Inferred from isotope dilution principle; supported by urinary catecholamine method validation.

Evidence Dimension	Analytical Performance (Recovery Compensation)
Target Compound Data	Enables accurate quantification by correcting for analyte recovery variability (e.g., 97.95% mean analyte recovery reported in a method using deuterated IS) [2]
Comparator Or Baseline	Non-isotopic internal standard: fails to co-elute; cannot correct for differential matrix effects
Quantified Difference	Enables accurate, validated quantification where non-isotopic IS cannot
Conditions	Inferred from principles of stable isotope dilution mass spectrometry; Supported by method validation data for urinary catecholamines [REFS-1, REFS-2].

Why This Matters

This property is non-negotiable for achieving the accuracy and precision required in clinical biomarker analysis, pharmacokinetic studies, and therapeutic drug monitoring.

• [1] Davison, A. S., et al. (2013). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. Clinica Chimica Acta, 425, 146-152. View Source
• [2] Establishment of a LC-MS/MS for the determination of urinary catecholamines. Chinese Journal of Health Laboratory Technology. (Abstract referenced). View Source

DL-Norepinephrine-d6 Applications

Clinical Catecholamine Testing

This scenario involves the validated quantification of norepinephrine in human plasma or urine for the screening and diagnosis of catecholamine-secreting tumors, such as pheochromocytoma and paraganglioma . The use of DL-Norepinephrine-d6 as the internal standard is essential to achieve the requisite analytical sensitivity (often in the pg/mL range) and to mitigate matrix effects inherent to these complex biological fluids. Its +6 Da mass shift ensures baseline resolution from the endogenous analyte, a prerequisite for accurate quantification in clinical diagnostic laboratories adhering to regulatory standards [1].

Regulated Bioanalysis for ANDA/DMF

In a pharmaceutical industrial setting, DL-Norepinephrine-d6 is utilized for the development and validation of analytical methods (AMV) supporting Abbreviated New Drug Applications (ANDA) or Drug Master Files (DMF) for norepinephrine drug products . The availability of a Certified Reference Material (CRM) grade, such as the Cerilliant solution, is indispensable for demonstrating metrological traceability and compliance with ICH M10 Bioanalytical Method Validation guidelines [1]. Its use in forced degradation studies and quality control (QC) applications ensures the accurate assessment of drug product stability and impurity profiles.

Neuroscience Microdialysis Quantification

Researchers investigating the dynamics of norepinephrine release and turnover in the central nervous system rely on DL-Norepinephrine-d6 for the precise quantification of this neurotransmitter in microdialysate samples collected from specific brain regions . The ability of the deuterated internal standard to precisely compensate for variable extraction efficiencies and low sample volumes is critical for generating reproducible, high-fidelity data. This enables the study of complex neurological processes, including stress responses, arousal, and the mechanisms of action of psychoactive drugs.

Pharmacokinetic Monitoring of Norepinephrine

In preclinical and clinical studies involving the administration of exogenous norepinephrine (e.g., as a vasopressor), DL-Norepinephrine-d6 provides the means to accurately distinguish between the administered drug and the body's endogenous production of the neurotransmitter . This is crucial for constructing accurate pharmacokinetic profiles, determining clearance rates, and establishing dose-response relationships without confounding signals from the endogenous analyte pool. The high isotopic purity (≥99%) ensures that the internal standard itself does not contribute a measurable background signal to the endogenous analyte channel.

Application

Selection Property

Validation Focus

Catecholamine biomarker research (plasma/urine)

Isotope dilution LC‑MS/MS internal standard

Matrix effect correction, assay sensitivity in complex biological matrices

Bioanalytical method validation & stability studies

CRM‑grade metrological traceability

Traceable concentration accuracy; supports method transfer and documentation

Neuroscience microdialysis quantification

Co‑eluting SIL‑IS for low‑volume samples

Recovery compensation, reproducibility in limited microdialysate volumes

Exogenous vs. endogenous norepinephrine differentiation

High isotopic purity (≥99% d1‑d6)

Clear mass‑based differentiation; minimal background contribution to endogenous channel

• [1] Lemos, C., et al. (2020). Simultaneous Quantification of Plasma Catecholamines and Metanephrines by LC‑MS/MS. Journal of the Brazilian Chemical Society, 31(7), 1433-1442. View Source
• [2] SynZeal Research. DL-Norepinephrine-d6 Hydrochloride Technical Datasheet. Cat. No. SZ-N040D01. View Source